Cas no 1361508-32-8 (2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361508-32-8
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4966853
• Update Time: 2025-10-29

2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-6-2-3-7(14)10(15)9(6)5-1-4-8(12(16,17)18)20-11(5)19/h1-4H,(H2,19,20)
• InChI Key： QOMPHSFCZLMTHT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CC=C(C(F)(F)F)N=C1N)Cl)Cl

Computed Properties

• Exact Mass: 339.954866 g/mol
• Monoisotopic Mass: 339.954866 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9
• Molecular Weight: 341.5

Additional information on 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361508-32-8)

The compound 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361508-32-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trichlorophenyl and trifluoromethyl groups, contribute to its potential applications in drug discovery and crop protection. This article delves into the molecular properties, synthesis pathways, and emerging applications of this compound, while addressing frequently asked questions in the scientific community.

One of the most searched topics related to 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine revolves around its role in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics. The presence of both amino and halogenated functional groups allows for diverse interactions with biological targets, making it a candidate for kinase inhibitors or antibacterial agents. Recent studies have explored its efficacy in modulating enzyme activity, a topic frequently queried in academic databases.

In the realm of agrochemicals, this compound's trifluoromethylpyridine moiety has been linked to enhanced pesticidal activity. Farmers and agro-researchers often search for sustainable crop protection solutions, and derivatives of 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine have shown promise in controlling resistant pest strains. Its chlorinated aromatic structure contributes to stability under environmental conditions, a key factor in field efficacy studies.

Synthetic accessibility is another hot topic. The compound's CAS No. 1361508-32-8 is often associated with queries about step-by-step synthesis or commercial availability. Optimized routes involving Pd-catalyzed cross-coupling or nucleophilic substitution reactions are widely discussed in patent literature. Moreover, the scalability of its production is critical for industrial applications, a concern frequently raised in manufacturing forums.

From a molecular modeling perspective, the compound's 3D conformation and electronic properties are subjects of computational studies. Researchers investigating structure-activity relationships (SAR) often highlight its lipophilicity and hydrogen-bonding capacity, which influence bioavailability. These aspects align with trending searches in cheminformatics and AI-driven drug design platforms.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's halogenated nature prompts questions about biodegradation pathways and ecotoxicological profiles. Regulatory bodies increasingly focus on green chemistry alternatives, making this a relevant discussion point in sustainability circles.

In summary, 2-Amino-3-(2,3,6-trichlorophenyl)-6-(trifluoromethyl)pyridine represents a versatile chemical entity with cross-disciplinary relevance. Its CAS No. 1361508-32-8 serves as a gateway to extensive research on its pharmacological potential, agrochemical utility, and synthetic innovation. As scientific databases continue to index new findings, this compound remains at the forefront of heterocyclic chemistry advancements.